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Compound of Interest

Compound Name: Chromium arsenide

Cat. No.: B1143705 Get Quote

An in-depth exploration of the intricate interplay between magnetism, structure, and

superconductivity in Chromium Arsenide (CrAs), providing researchers, scientists, and drug

development professionals with a comprehensive understanding of its phase transitions.

Chromium arsenide (CrAs) has emerged as a significant material in condensed matter

physics, primarily due to the discovery of pressure-induced superconductivity in close proximity

to a helimagnetic order.[1][2] This unique characteristic places CrAs in the family of

unconventional superconductors, where the pairing mechanism for superconductivity is not yet

fully understood and is thought to be intricately linked to magnetic fluctuations.[1][3] This

technical guide delves into the core of CrAs's phase transitions, presenting key quantitative

data, detailed experimental methodologies, and visual representations of the underlying

physical phenomena.

The Pressure-Temperature Phase Diagram: A
Landscape of Competing Orders
The application of external pressure dramatically alters the ground state of CrAs, suppressing

the native helimagnetic order and giving rise to a superconducting dome.[4] At ambient

pressure, CrAs undergoes a first-order magnetic phase transition from a paramagnetic to a

helimagnetically ordered state at a Néel temperature (T_N) of approximately 270 K.[5][6] This

transition is accompanied by a significant magnetostriction.[7][8]
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As pressure is applied, T_N is progressively suppressed.[4][8] Superconductivity emerges at a

critical pressure of about 0.3 GPa, coexisting with the magnetic order in a phase-separated

manner up to approximately 0.7 kbar.[9][10] The magnetic volume fraction gradually decreases

with increasing pressure, vanishing completely around 7 kbar.[9] The superconducting

transition temperature (T_c) reaches a maximum of about 2.2 K at an optimal pressure of

roughly 1.0 GPa before the superconducting phase is fully suppressed at around 4.4 GPa.[5]

[10] This dome-like shape of the superconducting phase in the pressure-temperature diagram

is a hallmark of unconventional superconductors.[4]

Key Phase Transition Parameters
The following table summarizes the critical temperatures and pressures that define the major

phase transitions in chromium arsenide.

Parameter Value Reference

Néel Temperature (T_N) at

ambient pressure
~270 K [5]

Onset of Superconductivity

(Pressure)
~0.3 GPa [10]

Coexistence of Magnetism and

Superconductivity
3.5 kbar - 7 kbar [9]

Optimal Superconducting

Pressure
~1.0 GPa [5]

Maximum Superconducting

Transition Temperature (T_c)
~2.2 K [5]

Suppression of

Superconductivity (Pressure)
~4.4 GPa [10]

Suppression of Magnetic Order

(Pressure)
~0.94 GPa [7]

Below is a graphical representation of the pressure-temperature phase diagram of CrAs,

illustrating the interplay between the helimagnetic and superconducting phases.
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Pressure-Temperature Phase Diagram of CrAs
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Caption: Pressure-Temperature phase diagram of CrAs.

Structural and Magnetic Transitions: A Deeper Look
The phase transitions in CrAs are not purely magnetic but are strongly coupled to the crystal

structure. At ambient conditions, CrAs crystallizes in the orthorhombic Pnma space group.[5]

The transition at T_N is an isosymmetrical magnetostructural phase transition, meaning the

crystal symmetry remains the same above and below the transition, but the lattice parameters

exhibit abrupt changes.[5][6]

Neutron and X-ray diffraction studies have been instrumental in elucidating these coupled

transitions.[7][10] At ambient pressure, the magnetic structure below T_N is a double-helical

spin structure.[6][11] Under pressure, a significant spin reorientation occurs at a critical

pressure (Pc) of approximately 0.6 GPa, where the magnetic moments shift from the ab-plane

to the ac-plane.[7][12] This spin reorientation is accompanied by an abrupt change in the

magnetic propagation vector and coincides with the emergence of bulk superconductivity.[7]

[13]

Lattice and Magnetic Parameters Under Pressure
The following table presents key structural and magnetic parameters of CrAs at different

pressures, highlighting the changes that occur across the phase transitions.
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Pressure
(GPa)

Temperatur
e (K)

Magnetic
Moment
Plane

Magnetic
Propagatio
n Vector (k)

Lattice
Parameters
(a, b, c) in Å

Reference

0 4 ab-plane (0, 0, 0.356)
5.649, 3.463,

6.208
[7][14]

0.6 (Pc) 50 ac-plane (0, 0, ~0.144)

Anomalous

contraction of

'b' parameter

[7][15]

> 0.94 Low T

- (Magnetic

order

suppressed)

- - [7]

The logical flow from ambient conditions to the emergence of superconductivity under pressure

is depicted in the following diagram.

Ambient Pressure Increasing Pressure

Paramagnetic State
(T > 270K)

Helimagnetic Order
(T < 270K)

Moment in ab-plane
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Further Pressure
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Caption: Pathway to superconductivity in CrAs.

Experimental Protocols: Probing the Phases of
CrAs
The investigation of phase transitions in CrAs relies heavily on sophisticated experimental

techniques capable of probing structural and magnetic properties under extreme conditions of

low temperature and high pressure.

Neutron Diffraction
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Neutron diffraction is a powerful tool for determining both the crystal and magnetic structures of

materials.[16]

Sample Preparation: Polycrystalline or single-crystal samples of CrAs are synthesized, often

using methods like solid-state reaction or Sn-flux growth.[8][13]

Pressure and Temperature Control: The sample is placed within a pressure cell, such as a

piston-cylinder, Paris-Edinburgh, or diamond anvil cell, which allows for the application of

hydrostatic pressure.[11] This assembly is then mounted in a cryostat or cryofurnace to

control the temperature.[17]

Data Collection: A beam of neutrons is directed at the sample. The scattered neutrons are

detected at various angles. The positions and intensities of the Bragg peaks in the resulting

diffraction pattern provide information about the atomic and magnetic ordering.

Analysis: The diffraction patterns are analyzed using Rietveld refinement to determine the

crystal structure, lattice parameters, and the magnetic structure, including the direction and

propagation vector of the magnetic moments.[7][10]

X-ray Diffraction (XRD)
Synchrotron X-ray diffraction is employed to study the crystal structure with high resolution,

particularly the subtle changes in lattice parameters across phase transitions.[6][18]

Sample and Environment: Similar to neutron diffraction, single-crystal or powdered samples

are subjected to high pressure and low temperature.

Data Acquisition: A high-brilliance X-ray beam is used to obtain diffraction patterns. The fine

pressure steps achievable in these experiments allow for detailed mapping of structural

changes.[18]

Analysis: The analysis of the XRD patterns reveals changes in lattice parameters, indicating

isostructural phase transitions and anomalous compression behavior.[15]

Resistivity and Magnetic Susceptibility Measurements
These techniques are crucial for identifying the electronic and magnetic transitions.
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Resistivity: The electrical resistance of the sample is measured as a function of temperature

and pressure. A sharp drop to zero resistance signals the onset of superconductivity, while

anomalies in the resistivity curve can indicate magnetic or structural phase transitions.[7][8]

Magnetic Susceptibility: This measurement probes the magnetic response of the material. A

clear anomaly in the susceptibility as a function of temperature indicates the Néel

temperature.[13] The diamagnetic signal (Meissner effect) is a definitive signature of

superconductivity.

A generalized workflow for investigating the pressure-induced phases of CrAs is shown below.

Sample Preparation

High-Pressure / Low-Temperature Experiments

Characterization

Data Analysis and Interpretation

CrAs Synthesis
(e.g., Sn-flux)

Sample in Pressure Cell

Cooling in Cryostat

Neutron Diffraction X-Ray Diffraction Resistivity Measurement

Rietveld Refinement
Phase Diagram Construction

Click to download full resolution via product page
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Caption: Experimental workflow for CrAs studies.

Quantum Criticality and Unconventional
Superconductivity
The suppression of the helimagnetic order in CrAs towards zero temperature by pressure

suggests the presence of a magnetic quantum critical point (QCP).[11][19] A QCP is a point in

the phase diagram at absolute zero where a continuous phase transition occurs, driven by

quantum fluctuations rather than thermal fluctuations.[20] The proximity of the superconducting

dome to this putative QCP in CrAs strongly implies that the critical magnetic fluctuations

associated with the QCP may play a crucial role in mediating the Cooper pairing, a hallmark of

unconventional superconductivity.[3] The observation of a large, non-saturating quasilinear

magnetoresistance near the magnetic instability further points to the intricate interplay between

a nontrivial band structure and strong magnetic fluctuations.[21]

Conclusion
The study of phase transitions in chromium arsenide offers a fascinating window into the

complex world of unconventional superconductivity and its relationship with magnetism. The

delicate balance between the helimagnetic and superconducting ground states, tunable by

external pressure, provides a rich platform for investigating the fundamental mechanisms that

govern these emergent quantum phenomena. Detailed experimental investigations, particularly

using neutron and X-ray diffraction under extreme conditions, continue to unravel the intricate

details of the structural and magnetic transformations that are intrinsically linked to the

emergence of superconductivity in this remarkable material. The insights gained from CrAs

contribute significantly to the broader understanding of strongly correlated electron systems

and may guide the search for new superconducting materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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